Cas no 1807001-51-9 (Ethyl 5-bromo-2-(bromomethyl)-4-(difluoromethyl)pyridine-3-carboxylate)

• Product Name: Ethyl 5-bromo-2-(bromomethyl)-4-(difluoromethyl)pyridine-3-carboxylate
• CAS No: 1807001-51-9
• MF: C₁₀H₉Br₂F₂NO₂
• MW: 372.988768339157
• CID: 4863538
• Update Time: 2025-06-09

Ethyl 5-bromo-2-(bromomethyl)-4-(difluoromethyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-bromo-2-(bromomethyl)-4-(difluoromethyl)pyridine-3-carboxylate

• Inchi： 1S/C10H9Br2F2NO2/c1-2-17-10(16)8-6(3-11)15-4-5(12)7(8)9(13)14/h4,9H,2-3H2,1H3
• InChI Key： ONIRUBDWNNGGTN-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(CBr)C(C(=O)OCC)=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 269
• XLogP3: 3
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 5-bromo-2-(bromomethyl)-4-(difluoromethyl)pyridine-3-carboxylate

Research Brief on Ethyl 5-bromo-2-(bromomethyl)-4-(difluoromethyl)pyridine-3-carboxylate (CAS: 1807001-51-9)

Ethyl 5-bromo-2-(bromomethyl)-4-(difluoromethyl)pyridine-3-carboxylate (CAS: 1807001-51-9) is a pyridine derivative that has recently gained attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile intermediate in drug discovery. This compound features a unique combination of functional groups, including bromo, bromomethyl, difluoromethyl, and ester moieties, which make it a valuable building block for the synthesis of biologically active molecules. Recent studies have explored its applications in the development of novel pharmaceuticals, particularly in the areas of kinase inhibitors and antiviral agents.

The synthesis of Ethyl 5-bromo-2-(bromomethyl)-4-(difluoromethyl)pyridine-3-carboxylate involves multi-step reactions, starting from commercially available pyridine precursors. Key steps include bromination, esterification, and difluoromethylation, which require careful optimization to achieve high yields and purity. Recent advancements in synthetic methodologies have improved the efficiency of these steps, enabling larger-scale production of this compound for further biological evaluation.

In medicinal chemistry research, this compound has shown promise as a precursor for the development of kinase inhibitors. Its structural features allow for facile derivatization at multiple positions, enabling the exploration of diverse structure-activity relationships. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of potent and selective JAK2 inhibitors, which are being investigated for the treatment of myeloproliferative disorders and inflammatory diseases.

Another significant application of Ethyl 5-bromo-2-(bromomethyl)-4-(difluoromethyl)pyridine-3-carboxylate lies in antiviral drug discovery. Recent research has highlighted its potential as a scaffold for developing inhibitors of viral polymerases. The difluoromethyl group in particular has been shown to enhance metabolic stability and improve pharmacokinetic properties of the resulting drug candidates, addressing a common challenge in antiviral development.

Beyond its direct applications, this compound has also served as a valuable tool in chemical biology studies. Researchers have utilized it as a molecular probe to investigate protein-ligand interactions and enzyme mechanisms. The presence of multiple reactive sites allows for diverse conjugation strategies, making it adaptable to various experimental needs in target identification and validation studies.

Recent patent filings (2023-2024) indicate growing commercial interest in Ethyl 5-bromo-2-(bromomethyl)-4-(difluoromethyl)pyridine-3-carboxylate and its derivatives. Several pharmaceutical companies have included this compound in their proprietary libraries for high-throughput screening campaigns, recognizing its potential to yield novel drug leads across multiple therapeutic areas.

Future research directions for this compound include further exploration of its structure-activity relationships, development of more efficient synthetic routes, and investigation of its potential in additional therapeutic areas such as oncology and neurodegenerative diseases. The unique combination of functional groups in this molecule continues to inspire innovative applications in drug discovery and chemical biology research.